2-amino-1-(3-chlorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile

• IUPAC Name: 2-amino-1-(3-chlorophenyl)-4,5-dimethylpyrrole-3-carbonitrile
• InChI: InChI=1S/C13H12ClN3/c1-8-9(2)17(13(16)12(8)7-15)11-5-3-4-10(14)6-11/h3-6H,16H2,1-2H3
• InChI Key: LAICMSHWIXBOHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=C1C#N)N)C2=CC(=CC=C2)Cl)C
• Molecular Formula: C13H12ClN3
• DSSTOX Substance ID: DTXSID201167930
• Molecular Weight: 245.71 g/mol
• CAS RN: 72578-54-2

Description

2-amino-1-(3-chlorophenyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is also known as CC-1065 and is a naturally occurring antibiotic that was first isolated from Streptomyces zelensis. CC-1065 has been shown to possess potent anticancer properties and has been the subject of extensive research in recent years.

Mechanism of Action

CC-1065 works by binding to the minor groove of DNA and causing breaks in the double helix structure. The compound has a unique structure that allows it to bind to DNA in a highly specific manner. Once bound to DNA, CC-1065 causes the formation of covalent bonds between the compound and the DNA molecule, leading to the formation of DNA adducts. These adducts cause the DNA to become unstable, leading to cell death.
Biochemical and Physiological Effects
CC-1065 has been shown to have several biochemical and physiological effects. The compound has been found to be highly cytotoxic, with potent antitumor activity. CC-1065 has also been shown to induce apoptosis, a process by which cells undergo programmed cell death. The compound has also been found to inhibit DNA synthesis and repair, leading to the accumulation of DNA damage and ultimately cell death.

Advantages and Limitations for Lab Experiments

CC-1065 has several advantages and limitations for lab experiments. The compound is highly potent and has been shown to be effective against a wide range of cancer cell lines. However, the compound is difficult to synthesize and is not readily available. CC-1065 is also highly toxic and requires specialized handling and storage procedures.

Future Directions

There are several future directions for research on CC-1065. One potential direction is the development of analogs of the compound that are more stable and easier to synthesize. Another direction is the investigation of the compound's potential use in combination with other chemotherapy drugs. Additionally, research could focus on the development of targeted delivery systems for CC-1065 to improve its efficacy and reduce toxicity. Finally, research could focus on the investigation of the compound's potential use in other areas, such as infectious disease treatment.

Scientific Research Applications

CC-1065 has been extensively studied for its potential use in cancer treatment. The compound has been shown to possess potent cytotoxic properties and has been found to be effective against a wide range of cancer cell lines. CC-1065 works by binding to DNA and causing breaks in the double helix structure, leading to cell death. The compound has also been shown to be effective against cancer cells that are resistant to traditional chemotherapy drugs.